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Compound of Interest

Compound Name: 2-Bromo-4'-hydroxyacetophenone

Cat. No.: B064651

An In-depth Technical Guide on the Material Safety of 2-Bromo-4'-hydroxyacetophenone

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical reagents is paramount for ensuring a safe laboratory
environment. This technical guide provides a comprehensive overview of the material safety
data for 2-Bromo-4'-hydroxyacetophenone (CAS No. 2491-38-5), a widely used intermediate
in pharmaceutical synthesis and a known inhibitor of protein tyrosine phosphatases.[1][2]

Chemical and Physical Properties

2-Bromo-4'-hydroxyacetophenone, also known as 4-(Bromoacetyl)phenol or 4-
Hydroxyphenacyl Bromide, is a solid that can range in appearance from white to light yellow or
orange. Key physical and chemical data are summarized below.
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Property Value Source
CAS Number 2491-38-5 [3114]
Molecular Formula CsH7BrO:z [1][4]
Molecular Weight 215.04 g/mol
Appearance White to Light yellow to Light

orange powder to crystal
Melting Point 123-126°C [1]
Boiling Point (Predicted) 338.7£17.0°C [1]
Density (Predicted) 1.622+0.06 g/cm3 [1]
Purity >98.0% (HPLC)
Storage Temperature 2-8°C

Hazard Identification and Classification

This compound is classified as hazardous. The GHS (Globally Harmonized System of
Classification and Labelling of Chemicals) classifications are summarized below.

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[3]

Acute toxicity, Oral Category 4
[51[6]

) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage.[7]

) H318: Causes serious eye
Serious Eye Damage/Eye
o Category 1/ 2A damage. / H319: Causes
Irritation ] o
serious eye irritation.[3][5][6][7]

) H290: May be corrosive to
Corrosive to metals -
metals.

Signal Word: Danger[7] or Warning[3][5][6]
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Hazard Pictograms:
¢ GHSO05 (Corrosion)[8]
e GHSO07 (Exclamation Mark)[3][5]

First Aid Measures

In case of exposure, immediate and appropriate first aid is crucial. The following measures are
recommended.[9][10]

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, provide

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.[7][9][10][11]

Immediately remove all contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Seek medical attention.[7][9][10]

Rinse cautiously with water for at least 15

minutes.[7][9][10] Remove contact lenses if
Eye Contact ) o

present and easy to do. Continue rinsing and

seek immediate medical attention.

Rinse mouth with water. Do NOT induce
) vomiting.[9][10] Never give anything by mouth to
Ingestion _ _
an unconscious person. Call a poison center or

doctor immediately.[10]

Handling, Storage, and Firefighting

Proper handling and storage procedures are essential to minimize risk.
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Aspect

Recommendations

Handling

Handle in a well-ventilated place.[12][13] Wear
suitable protective clothing, gloves, and
eye/face protection.[13] Avoid formation of dust
and aerosols.[12][13] Do not eat, drink, or
smoke when using this product.[3] Wash hands

thoroughly after handling.[3]

Storage

Store in a cool, dry, and well-ventilated place.[7]
[12][13] Keep the container tightly closed.[7][12]
Store locked up.[7] Store in a corrosive-resistant

container.

Firefighting

Use dry chemical, carbon dioxide, or alcohol-
resistant foam as extinguishing media.[9][10]
Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective
gear.[9][10][11]

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when

handling 2-Bromo-4'-hydroxyacetophenone.
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Personal Protective Equipment (PPE)

Core PPE for Handling

Eye and Face i

Chemical-i gloves (i

Tightly fitting safety goggles
with side-shields (EN 166 / NIOSH appi

before use) Impervious and fire/flame resistant clothing Full-face respirator (if exposure limits are exceeded)

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE).

Accidental Release Measures

In the event of a spill, a structured response is necessary to ensure safety and environmental
protection.
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Step

Action

1. Personal Precautions

Use personal protective equipment.[9][11] Avoid
dust formation and breathing vapors, mist, or
gas.[9][11] Ensure adequate ventilation.[9][11]
Evacuate personnel to safe areas and keep

people away from and upwind of the spill.[9][10]

2. Environmental Precautions

Prevent further leakage or spillage if safe to do
s0.[10] Do not let the chemical enter drains, as
discharge into the environment must be
avoided.[10]

3. Containment & Cleaning

Collect the spilled material and arrange for
disposal.[9][10] Keep the chemical in suitable,
closed containers for disposal.[9][10] Use spark-
proof tools and explosion-proof equipment.[9]
[10]

4. Disposal

Dispose of the collected material promptly in
accordance with appropriate laws and

regulations.[9][10]

The logical workflow for handling an accidental release is visualized in the following diagram.
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Evacuate Area &
Ensure Ventilation

l

Don Appropriate PPE

Contain Spill &
Prevent Entry into Drains

Collect Material with
Spark-Proof Tools

Place in Closed Containers
for Disposal

Decontaminate Area

Click to download full resolution via product page
Workflow for Handling an Accidental Spill.

Toxicological and Ecological Information

Detailed quantitative toxicological and ecological data for 2-Bromo-4'-hydroxyacetophenone
are not consistently available across all safety data sheets. However, the primary hazards are
acute oral toxicity and severe skin and eye irritation/damage.[3][5][€] It is classified as WGK 1,
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indicating it is slightly hazardous for water.[3] Discharge into the environment should be
avoided.[10]

This guide is intended to provide a summary of the available safety information for 2-Bromo-4'-
hydroxyacetophenone. It is not a substitute for a thorough review of the complete Safety Data
Sheet (SDS) provided by the supplier and adherence to all institutional and regulatory safety
protocols. Always consult the original SDS for the most detailed and up-to-date information
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b064651#2-bromo-4-hydroxyacetophenone-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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